N-butyl-N-((2-hydroxy-8-methylquinolin-3-yl)methyl)butyramide

• IUPAC Name: N-butyl-N-[(8-methyl-2-oxo-1H-quinolin-3-yl)methyl]butanamide
• InChI: InChI=1S/C19H26N2O2/c1-4-6-11-21(17(22)8-5-2)13-16-12-15-10-7-9-14(3)18(15)20-19(16)23/h7,9-10,12H,4-6,8,11,13H2,1-3H3,(H,20,23)
• InChI Key: BHGOZMSRYASYQH-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC2=CC=CC(=C2NC1=O)C)C(=O)CCC
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds like BQU57 often involves the use of anilines and malonic acid equivalents. Other methods include the reaction of anthranilic acid derivatives or alternatively by methods involving hydrolysis of 4-amino-2-quinolones or 2-amino-4-hydroxyquinolines.

Molecular Structure Analysis

BQU57 incorporates the 8-hydroxyquinoline (8-HQ) moiety, which is a bicyclic compound that consists of a pyridine ring fused to phenol, in which the hydroxyl group is attached to position 8.

Chemical Reactions Analysis

Compounds containing the 8-HQ moiety exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects. The chemistry and biology of this group have attracted the attention of chemists, medicinal chemists, and professionals in health sciences.

Physical And Chemical Properties Analysis

BQU57 has a molecular formula of C22H24N2O2 and a molecular weight of 348.4 g/mol. More detailed physical and chemical properties are not specified in the search results.

Future Directions

Compounds containing the 8-HQ moiety, like BQU57, have attracted the attention of chemists, medicinal chemists, and professionals in health sciences due to their wide range of biological activities. They can be used to develop potent lead compounds with good efficacy and low toxicity. Therefore, future research may focus on exploring the potential applications of BQU57 and similar compounds in various fields, including drug discovery and development.